Cas no 4409-85-2 (Toluene-3-d1)

• Product Name: Toluene-3-d1
• CAS No: 4409-85-2
• MF: C₇H₇D₁
• MW: 93.14
• CID: 4760270
• PubChem ID: 12205495
• Update Time: 2025-05-22

Toluene-3-d1 Chemical and Physical Properties

Names and Identifiers

• Toluene-3-d1

• Inchi： 1S/C7H8/c1-7-5-3-2-4-6-7/h2-6H,1H3/i3D
• InChI Key： YXFVVABEGXRONW-WFVSFCRTSA-N
• SMILES： CC1C=CC=C([2H])C=1

Computed Properties

• Exact Mass: 93.0688770011g/mol
• Monoisotopic Mass: 93.0688770011g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 42
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Toluene-3-d1

Comprehensive Guide to Toluene-3-d1 (CAS No. 4409-85-2): Properties, Applications, and Market Insights

Toluene-3-d1, with the CAS number 4409-85-2, is a deuterated derivative of toluene, where one hydrogen atom is replaced by deuterium at the third position of the aromatic ring. This isotopic labeling makes Toluene-3-d1 a valuable compound in various scientific and industrial applications, particularly in nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. The use of deuterated compounds like Toluene-3-d1 has gained significant attention due to their role in advancing research in chemistry, pharmaceuticals, and materials science.

The chemical formula of Toluene-3-d1 is C₇H₇D, and its molecular weight is slightly higher than that of regular toluene due to the presence of deuterium. This subtle difference is crucial in analytical techniques where isotopic labeling helps in tracking molecular behavior and interactions. Researchers often prefer Toluene-3-d1 for its stability and minimal interference in experimental results, making it a staple in laboratories focused on mechanistic studies and reaction monitoring.

One of the most prominent applications of Toluene-3-d1 is in NMR spectroscopy. Deuterated solvents are essential for achieving high-resolution spectra, and Toluene-3-d1 serves as an excellent solvent for non-polar compounds. Its ability to provide clear, noise-free spectra has made it a favorite among chemists studying complex organic molecules. Additionally, the compound's role in kinetic isotope effect (KIE) studies cannot be overstated, as it helps in understanding reaction mechanisms at a molecular level.

Beyond spectroscopy, Toluene-3-d1 finds use in the pharmaceutical industry, particularly in drug development and metabolic studies. Deuterated compounds are increasingly being explored for their potential to improve the pharmacokinetic properties of drugs, a trend known as "deuterium switching." This approach leverages the kinetic isotope effect to enhance drug stability and efficacy, and Toluene-3-d1 serves as a model compound in such research. Its applications extend to the development of deuterated active pharmaceutical ingredients (APIs), which are gaining traction in the market.

The demand for Toluene-3-d1 and other deuterated solvents has seen a steady rise, driven by advancements in analytical techniques and the growing pharmaceutical sector. Market reports indicate a compound annual growth rate (CAGR) of over 5% for deuterated compounds, with Toluene-3-d1 being a significant contributor. The compound's versatility and the increasing adoption of NMR and mass spectrometry in research and quality control are key factors fueling this growth.

Environmental and safety considerations are also critical when handling Toluene-3-d1. While it shares many properties with toluene, its deuterated nature requires specific storage and handling protocols to maintain its isotopic purity. Proper labeling and storage in airtight containers are recommended to prevent contamination and ensure the compound's effectiveness in sensitive applications. Researchers and industrial users must adhere to safety guidelines to mitigate any potential risks associated with its use.

In recent years, the interest in sustainable and green chemistry has also impacted the production and use of Toluene-3-d1. Manufacturers are exploring eco-friendly synthesis methods to reduce the environmental footprint of deuterated compounds. This aligns with the broader industry trend toward sustainable practices, making Toluene-3-d1 a subject of interest in green chemistry forums and publications.

For those looking to purchase Toluene-3-d1, it is essential to source it from reputable suppliers who guarantee high isotopic purity and provide detailed certificates of analysis. The compound is available in various grades, depending on the intended application, and buyers should ensure they select the appropriate grade for their specific needs. Online marketplaces and specialized chemical suppliers are the most common sources for Toluene-3-d1, with options for bulk purchases for industrial users.

In conclusion, Toluene-3-d1 (CAS No. 4409-85-2) is a versatile and invaluable compound in modern scientific research and industrial applications. Its role in NMR spectroscopy, pharmaceutical research, and kinetic studies underscores its importance in advancing knowledge and innovation. As the demand for deuterated compounds continues to grow, Toluene-3-d1 remains a critical tool for researchers and industries alike. Staying updated with the latest developments and safety guidelines will ensure its effective and sustainable use in the years to come.